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Compound of Interest

Compound Name: 5-Bromo-2,4-difluoroaniline

Cat. No.: B1273227

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2,4-difluoroaniline is a halogenated aromatic amine that serves as a crucial building
block in modern organic synthesis. Its unique substitution pattern, featuring two electron-
withdrawing fluorine atoms and a reactive bromine atom, makes it a versatile intermediate for
creating complex molecular architectures.[1] This compound is of significant interest to the
pharmaceutical and agrochemical industries, where it functions as a key precursor in the
synthesis of high-value target molecules, including kinase inhibitors and advanced pesticides.
[1][2] This guide provides a detailed overview of its core physical properties, the experimental
methods used to determine them, and its application in synthetic chemistry.

Chemical Structure and Identity

The molecular structure of 5-Bromo-2,4-difluoroaniline forms the basis of its chemical
reactivity and physical characteristics.

Figure 1: Chemical Structure of 5-Bromo-2,4-difluoroaniline

Physical and Chemical Properties

The key physicochemical properties of 5-Bromo-2,4-difluoroaniline are summarized in the
table below. These values are critical for its handling, storage, and application in chemical
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reactions.
Property Value Reference(s)
CAS Number 452-92-6 [3]
Molecular Formula CeHaBrrF2N [2]
Molecular Weight 208.00 g/mol [3]
Appearance Wh-ite to oﬁ-Yvhite or brown (1]
solid/crystalline powder.

Melting Point 25-29 °C (lit.) [3]
Boiling Point 223 °C at 760 mmHg [2]
Density 1.788 - 1.8 g/cm?3 [2]
Flash Point >110 °C (>230 °F) - closed cup  [3]
Purity Typically 296% or 298% [51[6]

Storage Conditions

2-8°C, store in a cool, dry

place.

[3]

Solubility Profile

While quantitative solubility data is not extensively published, empirical evidence from

purification protocols provides insight into its solubility.
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Solvent Class

Solubility

Notes

Polar Aprotic

Soluble in solvents like
Tetrahydrofuran (THF) and
Ethyl Acetate.

Used as a co-solvent in its
synthesis and purification,

indicating good solubility.[4]

Nonpolar Organic

Soluble in solvents like

Dichloromethane and Hexane.

Dichloromethane is used as a
reaction solvent.[7] Hexane is
used as a co-solvent in
chromatography, suggesting
miscibility or solubility in

mixtures.[4]

Polar Protic

Soluble in Ethanol and

Methanol. Insoluble in water.

Ethanol is used as a reaction
solvent.[4] The compound is
washed with water during
workup, indicating low

solubility in aqueous media.[4]

Experimental Protocols

The accurate determination of physical properties is fundamental to chemical characterization.

The following sections detail the standard methodologies for measuring the key properties of a

solid organic compound like 5-Bromo-2,4-difluoroaniline.

Melting Point Determination (Capillary Method)

The melting point is a key indicator of purity.[8] A narrow melting range (0.5-1.0°C) typically

signifies a pure compound.[2]

o Sample Preparation: A small amount of the thoroughly dried, crystalline 5-Bromo-2,4-

difluoroaniline is finely powdered.[8] The powder is packed into a thin-walled capillary tube

to a height of 1-2 cm.[9]

e Apparatus: The capillary tube is attached to a calibrated thermometer or placed in a

designated slot of an automated melting point apparatus (e.g., a Mel-Temp).[2] The

assembly is placed in a heating block or a Thiele tube containing a high-boiling point oil (e.g.,

silicone oil).[4]
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e Heating and Observation: The apparatus is heated slowly and uniformly, at a rate of
approximately 1-2°C per minute, especially near the expected melting point.[4]

» Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop
of liquid appears, and T2, the temperature at which the entire sample becomes a clear liquid.
The melting range is reported as T1-T2.[9]

Boiling Point Determination (Micro Scale Method)

This method is suitable for determining the boiling point with a small amount of substance.[10]

Sample Preparation: Approximately 0.5 mL of the molten compound is placed into a small
test tube (Durham tube).[11]

o Apparatus Setup: A capillary tube, sealed at one end, is placed into the test tube with its
open end down.[12] This assembly is attached to a thermometer and heated in an oil bath
(e.g., within a Thiele tube).[11]

o Heating and Observation: The bath is heated gently. As the temperature rises, air trapped in
the capillary tube will bubble out. Heating continues until a rapid and continuous stream of
bubbles emerges from the capillary tip.[11]

o Data Recording: The heat source is removed, and the apparatus is allowed to cool. The
boiling point is the temperature at which the bubbling stops and the liquid is drawn back into
the capillary tube.[11] This temperature corresponds to the point where the external pressure
equals the vapor pressure of the liquid.[12]

Density Determination (Displacement Method)

For an insoluble solid, density is determined by measuring the volume of fluid it displaces,
based on Archimedes' principle.[1][13]

o Mass Measurement: The mass of a sample of solid 5-Bromo-2,4-difluoroaniline is
accurately measured using an analytical balance.

e Initial Volume Measurement: A graduated cylinder is partially filled with a liquid in which the
solid is insoluble (e.g., water), and the initial volume (V1) is recorded.
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o Displacement: The weighed solid is carefully submerged in the liquid in the graduated
cylinder. It is crucial to ensure no air bubbles are trapped on the solid's surface.[13]

e Final Volume Measurement: The new volume of the liquid (V2) is recorded.

o Calculation: The volume of the solid is the difference between the final and initial volumes (V
=V2 - V1). The density (p) is then calculated using the formula: p = mass / V

Application in Synthesis: A Workflow Example

5-Bromo-2,4-difluoroaniline is an ideal substrate for palladium-catalyzed cross-coupling
reactions, which are fundamental for C-C and C-N bond formation. The bromine atom serves
as a reactive handle for reactions like the Suzuki-Miyaura coupling.[2]

Figure 2: Suzuki-Miyaura cross-coupling workflow.

This reaction workflow demonstrates the utility of 5-Bromo-2,4-difluoroaniline in constructing
biaryl structures, which are prevalent motifs in many pharmaceutical agents. The reaction
couples the aryl bromide with an arylboronic acid in the presence of a palladium catalyst and a
base to form a new carbon-carbon bond.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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